Background: In this study, ampicillin sodium fluorescent carbon quantum dots were prepared by one-step hydrothermal method with ampicillin sodium as the carbon source and urea as the nitrogen source. Methods:: The structure of CQDs was characterized by UV-Vis and fluorescence spectrophotometer. The pH, reaction time and ionic strength of phenol detected by N-CQDs were optimized. The optimum experimental conditions were 40 µL ampicillin sodium N-CQDs, 2 mL buffer solution with pH 8.0, and the reaction time was 6 min. Results:: Through the detection of fluorescence spectrophotometry, p-nitrophenol had obvious fluorescence quenching phenomenon on ampicillin sodium N-CQDs, and the detection limit was 75 nM. It was used in the standard addition experiment of actual samples, and the recovery rates were more than 85%. Conclusion:: Therefore, the N-CQDs could be used as fluorescent probe to analyze the content of p-nitrophenol in the actual environment other: no

Background: To enhance the super capacitive properties of nanocomposites, the effective method is to combine carbon nanospheres with mesoporous structures with Gd3+:α-Sb2O4 inorganic nanocomposites (NC) to form hybrid electrodes. An as-prepared hybrid electrode material possesses increased energy density, high rate of reversibility and cyclic stability when incorporated in electrochemical cyclic voltammetric studies. Methods: In the present investigation, various wt % of C-nanospheres (Cx) (5 %, 10% and 20%) were decorated over Gd3+: α-Sb2O4 nanocomposites and were synthesized by coprecipitation method. XRD, SEM, EDX, UV-visible, and XPS are only a few of the analytical techniques used to describe the as-prepared hybrid nanocomposites. Electrochemical cyclic voltammetry was carried out in a 6M KOH solution, three-electrode system. Results: The crystal structure and morphology of Cx: Gd3+@ α-Sb2O4 NC showed a mixed hexagonal phase and agglomerated tiny irregularly shaped morphology that appeared as the Cx concentration increased. Redshift in optical absorption peak appeared (near UV-edge), and the optical band gap (Eg) value increased from 3.53 eV to 3.65 eV. The electrochemical supercapacitor showed the highest specific capacitance of 989 F/g at the current density of 1 A/g for C20%:Gd3+@α-Sb2O4 NC compared with Cx:Gd3+@α-Sb2O4 (x = 5 % and 10 %) and undoped Gd3+:α-Sb2O4 NC. The change in phase angle and Rs value of 1.98 was attributed to the ideal supercapacitor properties. The cyclic stability after 5000 cycles with 79.71 % capacitive retention was exhibited by C20%:Gd3+@α-Sb2O4 NC. Conclusion: The present research introduces ease of synthesis of hybrid electrode materials possessing high active surface area, increased energy density, high cyclic stability, and reversibility in an aqueous solution.

Aim: Enhanced Magnetic, Dielectric, Optical and Ferro-Photovoltaic Properties of Barium Ferrite (BaFe2O4) Nanoparticles with Zn doping for Photovoltaic Applications Background: A complete examination of structural, magnetic, di-electric, photovoltaic, and optical properties of Zn doped barium ferrite particles has been performed, using X-ray diffraction (XRD), Scanning electron microscopy (SEM), Vibrating sample magnetometer (VSM), Impedance Analyzer, UV Visible spectroscopy, and Fluorescence spectrophotometer. Objective: The valuable results of magnetic, optical, and photovoltaic properties of Zn doped barium ferrites presented a novel idea for utilizing magnetic ferrites in photovoltaic applications. Method: Magnetic Ba1-xZnxFe2O4 (x = 0.0, 0.2, 0.3, 0.5) nanoparticles have been prepared by sol-gel auto combustion method. Result: The ferroelectricity and photovoltaic response were explored by Multiferroics system and Electrochemical impedance spectroscopy, respectively. The structure was detected orthorhombic with space group Pnma 3 for pure and Zn doped samples. The magnetization value for pure BaFe2O4 was increased from 1.4 emu/g to 15.3 emu/g for Ba0.7Zn0.3Fe2O4 sample. The ferroelectric behavior was reflected equally in pure BaF and Zn-doped samples. The photovoltaic results revealed an increase in photocurrent upon illumination in Zn = 0.3 sample. The dielectric properties showed direct relation with each other and supported ferroelectricity. The energy band gap value for pure barium ferrite (BaF) was reduced from 1.54 eV to 1.33 eV for Zn = 0.3 sample. The photoluminescence resulted in increasing emission intensity spectra for Zn = 0.3 and Zn = 0.5 at wavelength of 607 nm and 430 nm. Conclusion: The nanoparticles revealed an orthorhombic crystal structure with degraded particle size from 43-26.5 nm with increasing concentration of Zn doping. The same movement was followed by grain size from 245 to 33 nm. The lattice constant ‘a’, micro-strain, and dislocation density were increased. The growth of spherical nanoparticles and the desired composition of chemical bonds were verified by SEM and FTIR individually. The magnetization was upgraded from 1.4 emu/g to 15.32 emu/g, while coercivity was lessened with doping.

Introduction: It is well known, that titanium dioxide (TiO2) nanoparticles can lead to the generation of reactive oxygen species (ROS) upon photoexcitation. Method: In this work, we investigated mesoporous surfaces based on TiO2 nanoparticles doped with 0.6-0.7% manganese (Mn), which showed reduced photoactivity and were based on the more stable rutile polymorph of titania. Result: In particular, we showed spectrophotometrically that the enzyme glucose oxidase (GOD) can be successfully adsorbed up to 80% while retaining its bioactivity in contact with the TiO2:Mn-based surface. result: We show that the enzyme glucose oxidase (GOD) can be successfully adsorbed up to 80%, while retaining its bioactivity in contact with the TiO2:Mn based surface. other: None

To cope with environmental issues, scientists strive to develop innovative materials and methods. Bismuth vanadate (BiVO4) has attracted attention because of its significant characteristics like low toxicity, corrosion resistance, photo-stability, narrow band-gap, and ability to provide better efficiency invisible light. However, fast recombination of charge carriers limits its photocatalytic activity. Many researchers have improved BiVO4 properties by metal doping and coupling with other semiconductors to improve charge separation and photocatalytic activity. This review addressed the recent improvement in BiVO4 structural modification by doping and composite formation using metal and non-metals and compared the efficiency with pure one. In addition, BiVO4 synthesis and application are also extensively discussed, such as dye degradation, water splitting, and water purification. This review can be beneficial for researchers and those interested in exploring and evolving BiVO4-based material as an efficient photocatalyst.

: This literature study will investigate cubosomal preparation in various pharmaceutical compositions. Cubosomal particles are nanostructured liquid crystalline particles with submicron diameters ranging from 10 to 500 nanometers with high encapsulation efficacy. This literature has investigated the anatomy and function of cubosomal units, as well as their formulation, material application, benefit, disadvantage, and preparation technique. Due to their nano-irritancy, cubosomal nanostructures have become a preferred method for treating a range of illnesses.

Introduction: The current research aims to formulate a controlled release formulation of Actarit utilizing cyclodextrin based nanosponges as a nanocarriers. β-Cyclodextrin built nanosponges were prepared by condensation reaction using diphenyl carbonate as crosslinking agent. Methods: A 3-level, 3-factor Box-Behnken design was used to optimize the reaction conditions. The particle size, zeta potential and solubilization efficiency of prepared nanosponges were determined. Actarit was loaded into nanosponges by freeze drying method. Actarit loaded nanosponges were further evaluated for particle size, zeta potential, surface morphology, FTIR, DSC, XRD and Dissolution characteristics. The cyclodextrin nanosponges prepared under optimum conditions exhibited a particle size range of 143.42 to 152.76 nm with low polydispersity indices. FTIR spectra confirmed the formation of carbonyl bond between the β-Cyclodextrin molecules. Results and Discussion: Actarit loaded nanosponges exhibited a particle size range of 157.13 to 168.34 nm with minimum polydispersity index. The zeta potential value was sufficiently high to maintain the stability of colloidal nanosponges. TEM image exposed the spherical structure of drug loaded nanosponges that could be retained and released gradually over time. The FTIR, DSC and XRPD studies inveterate the interaction between Actarit and nanosponges. The drug loaded nanosponges displayed a significant progress in dissolution of drug when compared to plain Actarit. The initial rapid release of Actarit from nanosponges formulations was observed. After 24 h of study, around 90 % of the drug released from nanoformulation and only around 20 % of the drug from free drug suspension. Conclusion: Cyclodextrin based nanosponges displayed superior complexing capability with increased solubility of poorly soluble Actarit.

: This overview describes the synthesis, characterization, and application of different carbon dots hybrid nanostructures obtained by chemical interaction between nanomaterials or nanomaterials bonded to another material, i.e. silicon (SiO2/Carbon dots-N), reduced graphene oxide (rGO/Carbon dots), multiwalled carbon nanotubes (MWCNTs/Carbon dots), nano magnetite (Carbon dots/Fe3O4), reduced graphene oxide and gold nanoparticles (rGO/Carbon dots/AuNPs), copper oxide (CuO/Carbon dots), and Carbon dots/Metallic NPs that were employed in the development of electrochemical (bio)sensors. The formation of different carbon dots hybrid nanostructures has been characterized by X-ray diffraction (XRD), Raman and ultraviolet-visible spectroscopy, atomic force microscopy (AFM), high-resolution transmission electron microscopy (HR-TEM), and electrochemical techniques. These carbon dots hybrid nanostructures have been used to modify the surface of glassy carbon and screen-printed electrodes and to determine various analytes, i.e., dopamine, uric acid, paracetamol, ephynefrin, dihydroxybenzenes, pesticides, endocrine disruptors, NADH, and other substances in real samples.

The management of infectious diseases is one of the major public health challenges of the 21st century. Mutation of the microbes, biofilm formation, and other structural-morphological behaviors have resulted in pathogens acquiring multi-drug resistance. The development of advanced materials that can provide long-lasting and effective protection against harmful microbes is becoming a need of the hour. Biocompatibility, efficient microbial inactivation, thermal and chemical stability of nanomaterials help to reduce the excessive use of antibiotics and, thus, to overcome antimicrobial resistance. Metal and metal oxide nanostructures, graphene, carbon dots, and other two-dimensional materials exhibit excellent antimicrobial properties. This review provides a comprehensive overview of antibacterial mechanisms and factors that help to inactivate the bacteria by nanomaterials. It also points out the enhanced antibacterial behaviors of the modified nanomaterials for future research concerns.

: The extensive interest in electrowetting-on-dielectric (EWOD) as a key in advancing the efficiency and controllability of fluid-based microelectromechanical and actuator systems has resulted in a deluge of technological research, especially in the area of microfluidics, liquid lenses, and fluid-based lab-on-chips. More recently, the integration of nanostructures into EWOD-driven devices has shown promising improvement in these devices’ performance, design, and miniaturization. Due to the exceptional properties, availability, versatility, and tunability of nanostructures, they are being utilized as components of EWOD systems for various applications. Utilization ranges from fabricating nanodimensional dielectric layers to incorporating nanoparticles in fluid droplets. With the current trend in improving the performance and functionality of EWOD-driven devices at low voltage operations, it is timely to revisit the fundamental principle of EWOD phenomena and how it is extended experimentally using nanostructures. In this paper, we present the different nanostructures investigated as dielectric materials in various EWOD experiments focusing on metal oxide and silicon nitride layers. Notes on the structure of these dielectric layers are also presented. Furthermore, various EWOD experiments employing nanofluid droplets are also described. This paper provides a clear picture of nanostructures’ diverse impact on the advancement of EWOD technology. The insights presented in this paper may also serve as a guidepost for future exploration and development of the role of nanostructures in EWOD-driven devices.